Cas no 61336-26-3 (Hydrazinecarboxylic acid, 2-[(formylamino)thioxomethyl]-, ethyl ester)

• Product Name: Hydrazinecarboxylic acid, 2-[(formylamino)thioxomethyl]-, ethyl ester
• CAS No: 61336-26-3
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 483502
• PubChem ID: 71396826
• Update Time: 2025-04-19

Hydrazinecarboxylic acid, 2-[(formylamino)thioxomethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-[(formylamino)thioxomethyl]-, ethyl ester
• ethyl N-(formylcarbamothioylamino)carbamate
• DTXSID60818365
• 61336-26-3
• Ethyl 2-(formylcarbamothioyl)hydrazine-1-carboxylate

• Inchi： 1S/C5H9N3O3S/c1-2-11-5(10)8-7-4(12)6-3-9/h3H,2H2,1H3,(H,8,10)(H2,6,7,9,12)
• InChI Key： PFWHDCGOVOLKRN-UHFFFAOYSA-N
• SMILES： S=C(NC=O)NNC(=O)OCC

Computed Properties

• Exact Mass: 191.03657
• Monoisotopic Mass: 191.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 79.46